Cas no 2098002-16-3 (1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride)

• Product Name: 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride
• CAS No: 2098002-16-3
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• CID: 4636955
• PubChem ID: 126844606
• Update Time: 2025-07-17

1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride
• F2167-7270
• 2,2-difluoro-7-azaspiro[2.6]nonane;hydrochloride
• 2,2-Difluoro-7-azaspiro[2.6]nonane hydrochloride
• 2098002-16-3
• D73428
• CS-0067365
• EN300-6477260
• AKOS037478286

• Inchi： 1S/C8H13F2N.ClH/c9-8(10)6-7(8)2-1-4-11-5-3-7;/h11H,1-6H2;1H
• InChI Key： DGBQDDXYQRDRHD-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCCNCC2)C1.[H]Cl

Computed Properties

• Exact Mass: 197.0782835g/mol
• Monoisotopic Mass: 197.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride

Introduction to 1,1-Difluoro-6-Azaspiro[2.6]nonane Hydrochloride (CAS No. 2098002-16-3)

1,1-Difluoro-6-azaspiro[2.6]nonane hydrochloride (CAS No. 2098002-16-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and difluoro substitution, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride consists of a spirocyclic framework with a six-membered ring fused to a nine-membered ring, featuring a nitrogen atom at the spiro junction and two fluorine atoms attached to the same carbon atom. This structural configuration imparts unique chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, particularly those involving central nervous system (CNS) dysfunction. The compound has been shown to exhibit potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress.

In addition to its neuroprotective properties, 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride has also demonstrated promising anti-inflammatory and analgesic activities. These effects are thought to be mediated through its interaction with key inflammatory pathways and pain receptors, making it a potential candidate for the development of new drugs targeting chronic pain and inflammatory conditions.

The pharmacokinetic profile of 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile and high therapeutic index make it an attractive candidate for clinical development.

Clinical trials involving 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride involves a series of well-defined chemical reactions that can be scaled up for industrial production. Key steps in the synthesis include the formation of the spirocyclic core through intramolecular cyclization reactions and subsequent difluoromethylation to introduce the fluorine atoms. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

In conclusion, 1,1-difluoro-6-azaspiro[2.6]nonane hydrochloride (CAS No. 2098002-16-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and promising clinical data make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development.